Cas no 130256-90-5 (3-Penten-2-one,4-(methylamino)-, (3E)-)
130256-90-5 structure
Product Name:3-Penten-2-one,4-(methylamino)-, (3E)-
CAS No:130256-90-5
MF:C6H11NO
MW:113.157641649246
CID:102819
PubChem ID:5369153
Update Time:2025-04-18
3-Penten-2-one,4-(methylamino)-, (3E)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Penten-2-one,4-(methylamino)-, (3E)-
- 3-Penten-2-one, 4-(methylamino)-, (E)- (9CI)
- (E)-4-(methylamino)pent-3-en-2-one
- 869-74-9
- 3-Penten-2-one, 4-(methylamino)-
- SCHEMBL15933364
- (3E)-4-(Methylamino)-3-penten-2-one #
- 130256-90-5
- 4-(methylamino)pent-3-en-2-one
- 64304-33-2
- 2-Penten-2-ol, 4-(methylimino)-, (Z,E)- (9CI)
- 4-Methylamino-pent-3-en-2-one
- 2-Penten-2-ol,4-(methylimino)-(7ci,9ci)
- FNMKFVXIVPDFBL-SNAWJCMRSA-N
- 130256-75-6
-
- Inchi: 1S/C6H11NO/c1-5(7-3)4-6(2)8/h4,7H,1-3H3/b5-4+
- InChI Key: FNMKFVXIVPDFBL-SNAWJCMRSA-N
- SMILES: O=C(C)/C=C(\C)/NC
Computed Properties
- Exact Mass: 113.08413
- Monoisotopic Mass: 113.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
3-Penten-2-one,4-(methylamino)-, (3E)- Related Literature
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Adelew Estifanos Filkale,Chandni Pathak New J. Chem. 2020 44 15109
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2. Principal Component Analysis on the effect of nucleophiles on the reactivity of α-acylenaminoketonesConcetta Kascheres,Giuseppina Negri,Márcia M. C. Ferreira,Luciana C. Sabino J. Chem. Soc. Perkin Trans. 2 2001 2237
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Petr ?im?nek,Valerio Bertolasi,Markéta Pe?ková,Vladimír Machá?ek,Antonín Ly?ka Org. Biomol. Chem. 2005 3 1217
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4. Structural studies of lithiated enaminones: the 1-oxa-5-azapentadienyllithium fluxional heterocubane [(PriNCMeCHCMeOLi)4] and its dimeric hexamethylphosphoric triamide complex [{PriNCMeCHCMeOLi·OP(NMe2)3}2]Margaret Brehon,Elaine K. Cope,Francis S. Mair,Philip Nolan,John E. O’Brien,Robin G. Pritchard,Deborah J. Wilcock J. Chem. Soc. Dalton Trans. 1997 3421
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